ethyl 1-[(4-chlorobenzyl)sulfonyl]-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(4-chlorophenyl)methylsulfonyl]piperidine-4-carboxylate
• InChI: InChI=1S/C15H20ClNO4S/c1-2-21-15(18)13-7-9-17(10-8-13)22(19,20)11-12-3-5-14(16)6-4-12/h3-6,13H,2,7-11H2,1H3
• InChI Key: YVFJMGDDQJHTLZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)S(=O)(=O)CC2=CC=C(C=C2)Cl
• Molecular Formula: C15H20ClNO4S
• Molecular Weight: 345.8 g/mol

Description

Ethyl 1-[(4-chlorobenzyl)sulfonyl]-4-piperidinecarboxylate, also known as CSP-1103, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound belongs to the class of piperidine carboxylates and has shown promising results in various studies.

Mechanism of Action

Ethyl 1-[(4-chlorobenzyl)sulfonyl]-4-piperidinecarboxylate acts as a selective sigma-1 receptor agonist, which leads to the modulation of various signaling pathways in the body. This modulation can result in the regulation of calcium ion channels, the inhibition of inflammatory responses, and the promotion of neuroprotective effects.
Biochemical and Physiological Effects
Studies have shown that ethyl 1-[(4-chlorobenzyl)sulfonyl]-4-piperidinecarboxylate has various biochemical and physiological effects. It has been shown to have analgesic effects in animal models of pain, as well as anti-inflammatory effects in models of inflammation. ethyl 1-[(4-chlorobenzyl)sulfonyl]-4-piperidinecarboxylate has also been shown to have neuroprotective effects in models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of ethyl 1-[(4-chlorobenzyl)sulfonyl]-4-piperidinecarboxylate is its high selectivity for the sigma-1 receptor, which allows for precise targeting of this receptor in various experiments. However, one limitation of ethyl 1-[(4-chlorobenzyl)sulfonyl]-4-piperidinecarboxylate is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the use of ethyl 1-[(4-chlorobenzyl)sulfonyl]-4-piperidinecarboxylate in scientific research. One potential application is in the development of new therapies for pain management, as ethyl 1-[(4-chlorobenzyl)sulfonyl]-4-piperidinecarboxylate has shown promising results in animal models of pain. Additionally, ethyl 1-[(4-chlorobenzyl)sulfonyl]-4-piperidinecarboxylate could be used in the development of new therapies for neurodegenerative diseases, as it has shown neuroprotective effects in various models. Finally, further studies are needed to explore the potential of ethyl 1-[(4-chlorobenzyl)sulfonyl]-4-piperidinecarboxylate in the regulation of mood and anxiety disorders, as the sigma-1 receptor is involved in these processes.

Synthesis Methods

The synthesis of ethyl 1-[(4-chlorobenzyl)sulfonyl]-4-piperidinecarboxylate involves the reaction of 4-chlorobenzylsulfonyl chloride with ethyl 4-piperidinecarboxylate in the presence of a base such as triethylamine. The reaction yields ethyl 1-[(4-chlorobenzyl)sulfonyl]-4-piperidinecarboxylate as a white solid with a high purity level.

Scientific Research Applications

Ethyl 1-[(4-chlorobenzyl)sulfonyl]-4-piperidinecarboxylate has been widely used in scientific research for its potential as a therapeutic agent. Studies have shown that ethyl 1-[(4-chlorobenzyl)sulfonyl]-4-piperidinecarboxylate has a high affinity for the sigma-1 receptor, which is involved in various physiological processes such as pain perception, memory, and mood regulation.